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Abstract
Microcin J25 (MccJ25) is a ribosomally synthesized antimicrobial peptide produced by certain

strains of Escherichia coli. It exhibits potent activity against a narrow range of Gram-negative

bacteria, including pathogenic species of Salmonella and Shigella. The unique threaded

topology of MccJ25, known as a lariat protoknot, confers remarkable stability and dictates its

mechanism of action. This technical guide provides an in-depth exploration of the core aspects

of MccJ25, including its structure, biosynthesis, mechanism of action, and relevant

experimental methodologies. Quantitative data are summarized for comparative analysis, and

key processes are visualized through signaling and workflow diagrams.

The Lariat Protoknot Structure of Microcin J25
Microcin J25 is a 21-amino-acid peptide with the sequence G¹-G-A-G-H⁵-V-P-E-Y-F¹⁰-V-G-I-G-

T¹⁵-P-I-S-F-Y²⁰-G. Its defining feature is a unique "lariat protoknot" or "threaded lasso"

structure.[1][2][3][4] This architecture consists of an eight-residue ring formed by an isopeptide

bond between the N-terminal glycine (Gly1) and the γ-carboxyl group of glutamic acid at

position 8 (Glu8).[1][2][4] The C-terminal 13-residue tail then loops back and threads through
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this ring.[1][2] The bulky side chains of Phenylalanine-19 (Phe19) and Tyrosine-20 (Tyr20) act

as steric "barbs" that prevent the tail from unthreading, effectively locking the molecule in its

compact, threaded conformation.[4][5] This rigid structure is exceptionally resistant to

proteases, extreme pH, and high temperatures.

Biosynthesis of Microcin J25
The production of MccJ25 is governed by a plasmid-encoded gene cluster, mcjABCD.[6][7]

mcjA: Encodes the 58-residue precursor peptide, McjA, which consists of a 37-residue N-

terminal leader peptide and the 21-residue C-terminal core peptide that will become mature

MccJ25.[6][7]

mcjB and mcjC: These genes encode the processing enzymes. McjB is a protease that

recognizes and cleaves the leader peptide from the McjA precursor.[7][8] McjC is a cyclase

that catalyzes the formation of the isopeptide bond between Gly1 and Glu8 of the core

peptide, creating the characteristic lariat ring.[7][8]

mcjD: Encodes an ABC transporter that provides immunity to the producing cell by actively

exporting the mature MccJ25.[6][7]

Biosynthetic Pathway of Microcin J25
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Caption: Biosynthesis and export pathway of Microcin J25.

Mechanism of Action
MccJ25 exerts its antimicrobial effect through a multi-step process involving uptake into the

target cell followed by the disruption of essential cellular processes.

Cellular Uptake
The uptake of MccJ25 into susceptible Gram-negative bacteria is an active process that hijacks

the cell's own transport machinery.[9]

Outer Membrane Receptor Binding: MccJ25 initially binds to the outer membrane ferric

hydroxamate uptake receptor, FhuA.[9][10]

Translocation across the Outer Membrane: This interaction facilitates the translocation of

MccJ25 across the outer membrane, a process that is dependent on the TonB-ExbB-ExbD
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energy-transducing complex.[6][9]

Inner Membrane Transport: Once in the periplasm, MccJ25 is transported across the inner

membrane into the cytoplasm by the SbmA transporter.[9]

Intracellular Targets and Dual Mechanism
Once inside the cytoplasm, MccJ25 has two independent mechanisms of action:

Inhibition of RNA Polymerase (RNAP): MccJ25 directly binds to the secondary channel of

bacterial RNA polymerase.[11] This channel is crucial for the uptake of nucleotide

triphosphates (NTPs) to the active site of the enzyme. By physically obstructing this channel,

MccJ25 acts as a "cork in a bottle," preventing transcription and ultimately leading to cell

death.[11]

Induction of Oxidative Stress: MccJ25 can also stimulate the production of reactive oxygen

species (ROS), such as superoxide anions (O₂⁻).[9] This leads to damage of the cell

membrane's respiratory chain and contributes to the bactericidal activity of the peptide.[9]

Signaling Pathway: MccJ25 Uptake and Action
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Caption: Cellular uptake and dual mechanism of action of Microcin J25.
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Quantitative Data
Table 1: Minimum Inhibitory Concentrations (MIC) of
Microcin J25 against various bacterial strains.

Bacterial Strain MIC (µg/mL) Reference

E. coli K99 0.03 [1]

E. coli 987P 0.03 [1]

E. coli CVCC1522 (ETEC) 0.03 [1]

E. coli CVCC1543 (ETEC) 0.03 [1]

S. pullorum CVCC1791 0.03 [1]

E. coli (clinically resistant) 0.03 [1]

Salmonella (clinically resistant) 0.03 [1]

Table 2: Binding Affinity of Microcin J25.
Binding Partner Technique

Dissociation
Constant (Kd)

Reference

FhuA Receptor
Isothermal Titration

Calorimetry
1.2 µM [8][12]

Experimental Protocols
Determination of Minimum Inhibitory Concentration
(MIC)
This protocol is adapted from the broth microdilution method.[2]

Workflow: MIC Determination
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Caption: Workflow for Minimum Inhibitory Concentration (MIC) assay.

Methodology:

Bacterial Culture Preparation: Grow the test bacterial strains in Mueller-Hinton Broth (MHB)

overnight at 37°C with shaking.

Standardization of Inoculum: Adjust the optical density of the overnight culture to an OD₆₂₅ of

0.08–0.1. Dilute this standardized culture 1:100 in fresh MHB.

Peptide Dilution: In a 96-well microtiter plate, prepare two-fold serial dilutions of MccJ25 in

MHB.
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Inoculation: Add 5 µL of the diluted bacterial suspension to each well containing the MccJ25

dilutions.

Incubation: Incubate the plate at 37°C for 18-24 hours.

MIC Determination: The MIC is the lowest concentration of MccJ25 that completely inhibits

visible bacterial growth.

In Vitro Transcription Inhibition Assay
This protocol assesses the ability of MccJ25 to inhibit bacterial RNA polymerase.[5][10]

Methodology:

Reaction Mixture: Prepare a reaction mixture containing E. coli RNA polymerase

holoenzyme, a DNA template with a suitable promoter (e.g., T7 A1 promoter), and a CpA

primer.

Addition of MccJ25: Add varying concentrations of MccJ25 to the reaction mixtures. A control

reaction without MccJ25 should be included.

Initiation of Transcription: Start the transcription reaction by adding a mixture of NTPs,

including a radiolabeled NTP (e.g., [α-³²P]UTP).

Incubation: Incubate the reactions at 37°C for a defined period (e.g., 10 minutes).

Termination: Stop the reactions by adding a stop solution (e.g., formamide loading buffer).

Analysis: Separate the RNA products by denaturing polyacrylamide gel electrophoresis

(PAGE).

Visualization: Visualize the radiolabeled RNA products by autoradiography. The inhibition of

transcription is observed as a decrease in the amount of RNA product in the presence of

MccJ25.

Isothermal Titration Calorimetry (ITC) for MccJ25-FhuA
Binding
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This protocol measures the thermodynamic parameters of the interaction between MccJ25 and

its receptor FhuA.[8]

Methodology:

Sample Preparation: Prepare solutions of purified FhuA and MccJ25 in the same buffer.

Degas both solutions thoroughly.

Instrument Setup: Set up the ITC instrument (e.g., a VP-ITC calorimeter) at a constant

temperature (e.g., 25°C).

Titration: Load the FhuA solution into the sample cell and the MccJ25 solution into the

injection syringe.

Data Acquisition: Perform a series of injections of the MccJ25 solution into the FhuA solution,

measuring the heat change after each injection.

Data Analysis: Integrate the heat-change peaks to obtain the heat of reaction for each

injection. Plot the heat of reaction against the molar ratio of MccJ25 to FhuA. Fit the data to a

suitable binding model to determine the binding affinity (Kd), stoichiometry (n), enthalpy

(ΔH), and entropy (ΔS) of the interaction.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structure Determination
This protocol outlines the general steps for determining the three-dimensional structure of

MccJ25 in solution.[2]

Methodology:

Sample Preparation: Dissolve a high concentration of purified MccJ25 in a suitable

deuterated solvent (e.g., methanol-d₃).

NMR Data Acquisition: Acquire a series of 1D and 2D NMR spectra, including:

TOCSY (Total Correlation Spectroscopy): To identify spin systems of individual amino acid

residues.
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NOESY (Nuclear Overhauser Effect Spectroscopy): To identify protons that are close in

space (< 5 Å), providing distance constraints.

HSQC (Heteronuclear Single Quantum Coherence): To correlate proton and carbon

resonances.

Resonance Assignment: Assign the observed NMR signals to specific atoms in the MccJ25

sequence.

Structural Calculations: Use the distance constraints from NOESY data and dihedral angle

constraints from other NMR experiments as input for structure calculation programs (e.g.,

CYANA, XPLOR-NIH) to generate a family of 3D structures consistent with the experimental

data.

Structure Validation: Evaluate the quality of the calculated structures using various geometric

and energetic criteria.

Measurement of Reactive Oxygen Species (ROS)
Production
This protocol measures the MccJ25-induced production of superoxide anions.[4]

Methodology:

Bacterial Membrane Preparation: Isolate bacterial membranes from a suitable E. coli strain.

Reaction Mixture: Prepare a reaction mixture containing the bacterial membranes, a

substrate for the respiratory chain (e.g., succinate), and a detector molecule for superoxide,

such as cytochrome c.

Addition of MccJ25: Add MccJ25 to the reaction mixture. A control without MccJ25 should be

run in parallel.

Measurement: Monitor the reduction of cytochrome c by measuring the increase in

absorbance at 550 nm.
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Specificity Control: To confirm that the observed cytochrome c reduction is due to

superoxide, perform a parallel experiment in the presence of superoxide dismutase (SOD),

which will quench the superoxide-mediated reduction.

Conclusion
The threaded lasso topology of Microcin J25 is a fascinating example of nature's ability to

create highly stable and potent antimicrobial agents. Its unique structure underpins its dual

mechanism of action, targeting both transcription and cellular respiration. The detailed

understanding of its biosynthesis and mechanism of action, facilitated by the experimental

protocols outlined in this guide, provides a solid foundation for the rational design of novel

MccJ25-based therapeutics to combat the growing threat of antibiotic resistance. The provided

quantitative data and visual workflows serve as a valuable resource for researchers in the fields

of microbiology, biochemistry, and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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